96-93-5

3-Amino-4-hydroxy-5-nitrobenzenesulfonic acid

In Stock

• CAS RN:
• 96-93-5

• Formula:
• C6H6N2O6S

• InChI:
• InChI=1S/C6H6N2O6S/c7-4-1-3(15(12,13)14)2-5(6(4)9)8(10)11/h1-2,9H,7H2,(H,12,13,14)

• InChIKey:
• RHPXYZMDLOJTFF-UHFFFAOYSA-N

• 2-amino-6-nitro-1-phenol-4-sulfonic acid is a colorless prisms (from water). (NTP, 1992)

Canaline

In Stock

• CAS RN:
• 496-93-5

• Formula:
• C4H10N2O3

• InChI:
• InChI=1S/C4H10N2O3/c5-3(4(7)8)1-2-9-6/h3H,1-2,5-6H2,(H,7,8)/t3-/m0/s1

• InChIKey:
• FQPGMQABJNQLLF-VKHMYHEASA-N

• L-canaline is a non-proteinogenic L-alpha-amino acid that is L-homoserine in which the hydroxy group at position 4 is substituted by an aminooxy group. It has been isolated from legumes and plays an essential role in lugume chemical defense against insects. It has a role as a plant metabolite, an antineoplastic agent, an antimetabolite and a phytogenic insecticide. It derives from a L-homoserine. It is a tautomer of a L-canaline zwitterion.
  L-Canaline belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Canaline is soluble (in water) and a moderately acidic compound (based on its pKa). Outside of the human body, L-canaline can be found in a number of food items such as american cranberry, moth bean, italian sweet red pepper, and pulses. This makes L-canaline a potentia...

1-Propylpyrimidine-2,4,6(1h,3h,5h)-trione

In Stock

• CAS RN:
• 5496-93-5

• Formula:
• C7H10N2O3

• InChI:
• InChI=1S/C7H10N2O3/c1-2-3-9-6(11)4-5(10)8-7(9)12/h2-4H2,1H3,(H,8,10,12)

• InChIKey:
• XWOHLFXRXDBIHA-UHFFFAOYSA-N

• 1-Propylpyrimidine-2,4,6(1h,3h,5h)-trione is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.17 g/mol. The purity is usually 95%.

5-chloro-2,3-dimethyl-1H-indole

In Stock

• CAS RN:
• 21296-93-5

• Formula:
• C10H10ClN

• InChI:
• InChI=1S/C10H10ClN/c1-6-7(2)12-10-4-3-8(11)5-9(6)10/h3-5,12H,1-2H3

• InChIKey:
• UGVBTQYPCQFAER-UHFFFAOYSA-N

• 5-chloro-2,3-dimethyl-1H-indole is a useful research compound. Its molecular formula is C10H10ClN and its molecular weight is 179.64 g/mol. The purity is usually 95%.

7H-Pyrano(2,3-c)acridin-7-one, 3,12-dihydro-6-hydroxy-3,3-dimethyl-

• CAS RN:
• 13396-93-5

• Formula:
• C18H15NO3

• InChI:
• InChI=1S/C18H15NO3/c1-18(2)8-7-11-14(22-18)9-13(20)15-16(11)19-12-6-4-3-5-10(12)17(15)21/h3-9,20H,1-2H3,(H,19,21)

• InChIKey:
• RPWNPBFZWFWZNJ-UHFFFAOYSA-N

• 7H-Pyrano(2,3-c)acridin-7-one, 3,12-dihydro-6-hydroxy-3,3-dimethyl- is a natural product found in Glycosmis parviflora, Glycosmis citrifolia, and Glycosmis pentaphylla with data available.

6-Amino-1,2,3,4-tetrahydroquinoline-8-carboxylic acid

• CAS RN:
• 123296-93-5

• Formula:
• C10H12N2O2

• InChI:
• InChI=1S/C10H12N2O2/c11-7-4-6-2-1-3-12-9(6)8(5-7)10(13)14/h4-5,12H,1-3,11H2,(H,13,14)

• InChIKey:
• ZKPPAETZFKVEHX-UHFFFAOYSA-N

• 6-Amino-1,2,3,4-tetrahydroquinoline-8-carboxylic acid, also known as 6-Amino-1,2,3,4-tetrahydroquinoline-8-carboxylic acid, is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

N-[2-(6-benzylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]benzenesulfonamide

Usually In Stock

• CAS RN:
• 872996-93-5

• Formula:
• C20H19N5O2S2

• InChI:
• InChI=1S/C20H19N5O2S2/c26-29(27,17-9-5-2-6-10-17)21-14-13-19-23-22-18-11-12-20(24-25(18)19)28-15-16-7-3-1-4-8-16/h1-12,21H,13-15H2

• InChIKey:
• MTKZSQGAWXAIAH-UHFFFAOYSA-N

• N-[2-(6-benzylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]benzenesulfonamide is a useful research compound. Its molecular formula is C20H19N5O2S2 and its molecular weight is 425.53. The purity is usually 95%.

5-Fluoro-2-[2-(4-morpholinyl)ethoxy]phenylamine

In Stock

• CAS RN:
• 937596-93-5

• Formula:
• C12H17FN2O2

• InChI:
• InChI=1S/C12H17FN2O2/c13-10-1-2-12(11(14)9-10)17-8-5-15-3-6-16-7-4-15/h1-2,9H,3-8,14H2

• InChIKey:
• LNEJHDOGQULOTB-UHFFFAOYSA-N

• 5-Fluoro-2-[2-(4-morpholinyl)ethoxy]phenylamine is a useful research compound. Its molecular formula is C12H17FN2O2 and its molecular weight is 240.27 g/mol. The purity is usually 95%.

N-(4-amino-2-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

In Stock

• CAS RN:
• 872596-93-5

• Formula:
• C20H16N6O3S2

• InChI:
• InChI=1S/C20H16N6O3S2/c21-16-15(24-17(28)11-6-2-1-3-7-11)18(29)26-19(25-16)30-10-14(27)23-20-22-12-8-4-5-9-13(12)31-20/h1-9H,10H2,(H,24,28)(H,22,23,27)(H3,21,25,26,29)

• InChIKey:
• QEGQQETYQNDOED-UHFFFAOYSA-N

• N-(4-amino-2-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C20H16N6O3S2 and its molecular weight is 452.51. The purity is usually 95%.

3-Methyl-6,7,8,9-tetrahydro-5aH-pyrano[4,3-b]chromen-1-one

• CAS RN:
• 194796-93-5

• Formula:
• C13H14O3

• InChI:
• InChI=1S/C13H14O3/c1-8-6-12-10(13(14)15-8)7-9-4-2-3-5-11(9)16-12/h6-7,11H,2-5H2,1H3

• InChIKey:
• OOEUMXVXNXRROJ-UHFFFAOYSA-N

• 3-Methyl-6,7,8,9-tetrahydro-5aH-pyrano[4,3-b]chromen-1-one, also known as 3-Methyl-6,7,8,9-tetrahydro-5aH-pyrano[4,3-b]chromen-1-one, is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.

Lysyl ornithine monohydrochloride

• CAS RN:
• 880096-93-5

• Formula:
• C11H25ClN4O3

• InChI:
• InChI=1S/C11H24N4O3.ClH/c12-6-2-1-4-8(14)10(16)15-9(11(17)18)5-3-7-13;/h8-9H,1-7,12-14H2,(H,15,16)(H,17,18);1H/t8-,9-;/m0./s1

• InChIKey:
• AFBQGPCRWTWKKI-OZZZDHQUSA-N

• Lysyl ornithine monohydrochloride is a bioactive chemical.

o-(Methacryloxyethyl)-n-(triethoxysilylpropyl)urethane

In Stock

• CAS RN:
• 115396-93-5

• Formula:
• C16H31NO7Si

• InChI:
• InChI=1S/C16H31NO7Si/c1-6-22-25(23-7-2,24-8-3)13-9-10-17-16(19)21-12-11-20-15(18)14(4)5/h4,6-13H2,1-3,5H3,(H,17,19)

• InChIKey:
• HBFXZOMNDOKZCW-UHFFFAOYSA-N

• O-(Methacryloxyethyl)-n-(triethoxysilylpropyl)urethane is a useful research compound. Its molecular formula is C16H31NO7Si and its molecular weight is 377.509. The purity is usually 95%.

N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-phenyl-1,2-oxazole-4-carboxamide hydrochloride

In Stock

• CAS RN:
• 2418596-93-5

• Formula:
• C19H18ClN3O2

• N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-phenyl-1,2-oxazole-4-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H18ClN3O2 and its molecular weight is 355.8. The purity is usually 95%.

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-1-methyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019096-93-5

• Formula:
• C13H10N4O3S

• InChI:
• InChI=1S/C13H10N4O3S/c1-17-8(2-3-14-17)12(18)16-13-15-7-4-9-10(20-6-19-9)5-11(7)21-13/h2-5H,6H2,1H3,(H,15,16,18)

• InChIKey:
• YGCDWQQUTNJLBR-UHFFFAOYSA-N

• N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C13H10N4O3S and its molecular weight is 302.31. The purity is usually 95%.

6-Methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid

In Stock

• CAS RN:
• 1352896-93-5

• Formula:
• C7H6N2O2S

• InChI:
• InChI=1S/C7H6N2O2S/c1-4-2-9-3-5(6(10)11)12-7(9)8-4/h2-3H,1H3,(H,10,11)

• InChIKey:
• XBACBWOUJFLVSU-UHFFFAOYSA-N

• 6-Methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid is a useful research compound. Its molecular formula is C7H6N2O2S and its molecular weight is 182.2. The purity is usually 95%.

4-Methylspiro[1,2-dihydroindene-3,2'-oxirane]

Usually In Stock

• CAS RN:
• 2248296-93-5

• Formula:
• C11H12O

• InChI:
• InChI=1S/C11H12O/c1-8-3-2-4-9-5-6-11(7-12-11)10(8)9/h2-4H,5-7H2,1H3

• InChIKey:
• TWNCXEYTLLLNMG-UHFFFAOYSA-N

• 4-Methylspiro[1,2-dihydroindene-3,2'-oxirane] is a useful research compound. Its molecular formula is C11H12O and its molecular weight is 160.216. The purity is usually 95%.

2-Indol-1-yl-1-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379996-93-5

• Formula:
• C21H24N4O2

• InChI:
• InChI=1S/C21H24N4O2/c1-16-12-20(23-15-22-16)27-14-17-6-9-24(10-7-17)21(26)13-25-11-8-18-4-2-3-5-19(18)25/h2-5,8,11-12,15,17H,6-7,9-10,13-14H2,1H3

• InChIKey:
• LCGIIZUGZJBMPA-UHFFFAOYSA-N

• 2-Indol-1-yl-1-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]ethanone is a useful research compound. Its molecular formula is C21H24N4O2 and its molecular weight is 364.449. The purity is usually 95%.